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Compound of Interest

Compound Name: cadmium(2+);sulfate;octahydrate

Cat. No.: B090749 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the molecular weight of cadmium

sulfate octahydrate. It details the chemical formula, the atomic weights of its constituent

elements, and a step-by-step methodology for the calculation of its molecular weight. All

quantitative data is summarized in structured tables for clarity and ease of comparison.

Chemical Formula and Nomenclature
Cadmium sulfate octahydrate is an inorganic compound with the chemical formula

3CdSO₄·8H₂O.[1][2][3] It is a hydrate composed of cadmium sulfate and water in a 3:8 ratio.[1]

[3][4] The IUPAC name for this compound is tris(cadmium(2+));trisulfate;octahydrate.[4]

Molecular Weight
The molecular weight of cadmium sulfate octahydrate is 769.55 g/mol .[2][5] This value is

derived from the sum of the atomic weights of all atoms in the empirical formula.

Methodology for Molecular Weight Calculation
The molecular weight is calculated by the following procedure:

Identify the constituent elements of the compound from its chemical formula (3CdSO₄·8H₂O).

The elements are Cadmium (Cd), Sulfur (S), Oxygen (O), and Hydrogen (H).
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Determine the number of atoms for each element in the formula.

Cadmium (Cd): 3

Sulfur (S): 3

Oxygen (O): (3 * 4) + 8 = 20

Hydrogen (H): 8 * 2 = 16

Obtain the standard atomic weight for each element from authoritative sources.

Calculate the total mass for each element by multiplying the number of atoms by its atomic

weight.

Sum the total masses of all elements to determine the molecular weight of the compound.

The following diagram illustrates the workflow for this calculation.
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Diagram 1: Workflow for Molecular Weight Calculation.

Data Presentation: Atomic and Molecular Weights
The following tables provide a detailed breakdown of the atomic weights of the constituent

elements and their contribution to the total molecular weight of cadmium sulfate octahydrate.

Table 1: Standard Atomic Weights of Constituent Elements
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Element Symbol
Standard Atomic Weight (
g/mol )

Cadmium Cd 112.414[6][7]

Sulfur S 32.065[8]

Oxygen O 15.999[9]

Hydrogen H 1.008[10][11]

Table 2: Calculation of Molecular Weight for 3CdSO₄·8H₂O

Constituent Number of Atoms
Atomic Weight (
g/mol )

Total Mass
Contribution (
g/mol )

3 x Cadmium (Cd) 3 112.414 337.242

3 x Sulfur (S) 3 32.065 96.195

20 x Oxygen (O) 20 15.999 319.980

16 x Hydrogen (H) 16 1.008 16.128

Total Molecular

Weight
769.545

The calculated molecular weight of 769.545 g/mol is in close agreement with the published

value of 769.55 g/mol .

Structural Representation
The chemical formula 3CdSO₄·8H₂O indicates a crystalline structure where three cadmium

sulfate units are associated with eight molecules of water of hydration. The diagram below

provides a conceptual representation of the components of cadmium sulfate octahydrate.
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Cadmium Sulfate Octahydrate (3CdSO₄·8H₂O)
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Diagram 2: Composition of Cadmium Sulfate Octahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b090749?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090749?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

